Cas no 813452-05-0 (5-chloro-4-methylpentanoyl chloride)

5-Chloro-4-methylpentanoyl chloride is a versatile acyl chloride intermediate used in organic synthesis, particularly in the preparation of amides, esters, and other derivatives. Its reactive carbonyl chloride group enables efficient acylation reactions, while the chloro and methyl substituents on the pentanoyl backbone offer steric and electronic modulation for tailored reactivity. This compound is valued for its utility in pharmaceutical and agrochemical applications, where precise functionalization is critical. It should be handled under inert conditions due to its moisture sensitivity. Proper storage and handling ensure consistent performance in synthetic workflows.

5-chloro-4-methylpentanoyl chloride structure

813452-05-0 structure

Product Name:5-chloro-4-methylpentanoyl chloride

CAS No:813452-05-0

MF:C₆H₁₀Cl₂O

MW:169.049000263214

CID:2084978

PubChem ID:21919453

Update Time:2025-05-27

5-chloro-4-methylpentanoyl chloride Chemical and Physical Properties

Names and Identifiers

- 5-?Chloro-?4-?methylpentanoyl Chloride
- 5-Chloro-4-methylpentanoyl Chloride
- 5-chloro-4-methylpentanoyl chloride
- 5-Chloro-4-methylpentanoyl chloride (ACI)
- 4-Methyl-5-chlorovaleroyl chloride
- EN300-157781
- 813452-05-0
- G71600
- CS-0165972
- 5-Chloro-4-methylpentanoylchloride
- 5-chloro-4-methylpentanoyl chloride? (Apixaban Impurity pound(c)
- SCHEMBL3381492
- DB-090915
- AKOS006384989
- Inchi： 1S/C6H10Cl2O/c1-5(4-7)2-3-6(8)9/h5H,2-4H2,1H3
- InChI Key： OFOCHMIQWVHCGE-UHFFFAOYSA-N
- SMILES： O=C(CCC(CCl)C)Cl

Computed Properties

Exact Mass: 168.0108703g/mol
Monoisotopic Mass: 168.0108703g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 93.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Melting Point: NA
Boiling Point: NA

5-chloro-4-methylpentanoyl chloride Security Information

Hazard Statement： CAUTION: May irritate eyes, skin
Safety Instruction： CAUT

5-chloro-4-methylpentanoyl chloride Pricemore >>

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